Cas no 219794-79-3 ([(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]oct-2-yl]methanol)

• Product Name: [(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]oct-2-yl]methanol
• CAS No: 219794-79-3
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 1405568
• PubChem ID: 16213756
• Update Time: 2025-04-20

[(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]oct-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]oct-2-yl]methanol
• 1-azabicyclo[2.2.2]octane-2-methanol, 5-ethyl-, (2S,4S,5R)-
• [(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]octan-2-yl]methanol
• J-014389
• (2S,4S,5R)-2-Hydroxymethyl-5-ethylquinuclidine, >=98.0%
• (2S,4S,5R)-2-Hydroxymethyl-5-ethylquinuclidine
• starbld0005543
• 219794-79-3
• DTXSID30584106
• ((2S,4S,5R)-5-Ethylquinuclidin-2-yl)methanol
• AKOS025294926

• Inchi： 1S/C10H19NO/c1-2-8-6-11-4-3-9(8)5-10(11)7-12/h8-10,12H,2-7H2,1H3/t8-,9-,10-/m0/s1
• InChI Key： CWZWBZXPEJJRSS-GUBZILKMSA-N
• SMILES： OC[C@@H]1C[C@@H]2CCN1C[C@@H]2CC

Computed Properties

• Exact Mass: 169.14677
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 252.6°C at 760 mmHg
• Flash Point: 106°C
• Refractive Index: n20/D 1.500
• PSA: 23.47
• LogP: 1.03700

[(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]oct-2-yl]methanol Security Information

• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：